Cas no 70290-38-9 (2-(Methylthio)-5-nitrobenzoic acid)
70290-38-9 structure
Product Name:2-(Methylthio)-5-nitrobenzoic acid
CAS No:70290-38-9
MF:C8H7NO4S
MW:213.210480928421
CID:2669909
PubChem ID:23499961
Update Time:2025-04-21
2-(Methylthio)-5-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methylthio-5-nitrobenzoic acid
- DTXSID901297138
- CYOCVNINXORWNY-UHFFFAOYSA-N
- 2-methylsulfanyl-5-nitrobenzoic acid
- 70290-38-9
- AT35948
- 2-(Methylsulfanyl)-5-nitrobenzoicacid
- AKOS010251623
- Z732206888
- SCHEMBL6553716
- 2-(Methylsulfanyl)-5-nitrobenzoic acid
- EN300-386220
- 874-392-4
- DTXCID401727324
- 2-(Methylthio)-5-nitrobenzoic acid
-
- Inchi: 1S/C8H7NO4S/c1-14-7-3-2-5(9(12)13)4-6(7)8(10)11/h2-4H,1H3,(H,10,11)
- InChI Key: CYOCVNINXORWNY-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1C(=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 213.00957888Da
- Monoisotopic Mass: 213.00957888Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 108Ų
2-(Methylthio)-5-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-386220-0.05g |
2-(methylsulfanyl)-5-nitrobenzoic acid |
70290-38-9 | 95.0% | 0.05g |
$84.0 | 2025-03-21 | |
| Enamine | EN300-386220-0.1g |
2-(methylsulfanyl)-5-nitrobenzoic acid |
70290-38-9 | 95.0% | 0.1g |
$124.0 | 2025-03-21 | |
| Enamine | EN300-386220-0.25g |
2-(methylsulfanyl)-5-nitrobenzoic acid |
70290-38-9 | 95.0% | 0.25g |
$178.0 | 2025-03-21 | |
| Enamine | EN300-386220-0.5g |
2-(methylsulfanyl)-5-nitrobenzoic acid |
70290-38-9 | 95.0% | 0.5g |
$331.0 | 2025-03-21 | |
| Enamine | EN300-386220-1.0g |
2-(methylsulfanyl)-5-nitrobenzoic acid |
70290-38-9 | 95.0% | 1.0g |
$442.0 | 2025-03-21 | |
| Enamine | EN300-386220-2.5g |
2-(methylsulfanyl)-5-nitrobenzoic acid |
70290-38-9 | 95.0% | 2.5g |
$867.0 | 2025-03-21 | |
| Enamine | EN300-386220-5.0g |
2-(methylsulfanyl)-5-nitrobenzoic acid |
70290-38-9 | 95.0% | 5.0g |
$1280.0 | 2025-03-21 | |
| Enamine | EN300-386220-10.0g |
2-(methylsulfanyl)-5-nitrobenzoic acid |
70290-38-9 | 95.0% | 10.0g |
$1900.0 | 2025-03-21 | |
| 1PlusChem | 1P00FUOZ-50mg |
2-Methylthio-5-nitrobenzoic acid |
70290-38-9 | 95% | 50mg |
$155.00 | 2025-02-27 | |
| 1PlusChem | 1P00FUOZ-100mg |
2-Methylthio-5-nitrobenzoic acid |
70290-38-9 | 95% | 100mg |
$203.00 | 2025-02-27 |
2-(Methylthio)-5-nitrobenzoic acid Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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